Cas no 5675-64-9 (tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene)

Tetracyclo[6.6.2.0.0]hexadeca-2(7),3,5,9(14),10,12-hexaene is a polycyclic aromatic hydrocarbon (PAH) characterized by its rigid, fused-ring structure. This compound exhibits notable stability due to its extended π-conjugation and planar geometry, making it suitable for applications in organic electronics and materials science. Its high thermal and oxidative resistance, along with its ability to participate in π-stacking interactions, enhances its utility in the development of conductive polymers, organic semiconductors, and optoelectronic devices. The compound's well-defined molecular architecture also facilitates precise functionalization, enabling tailored modifications for specific research or industrial applications. Its structural properties contribute to its potential in advanced material design and synthesis.
tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene structure
5675-64-9 structure
Product Name:tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene
CAS No:5675-64-9
MF:C16H14
MW:206.282364368439
CID:370484
PubChem ID:138560
Update Time:2025-06-09

tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene Chemical and Physical Properties

Names and Identifiers

    • 9,10-Ethanoanthracene,9,10-dihydro-
    • 1,4-Endo-o-phenylenenaphthalene, 1,2,3,4-tetrahydro-
    • Dibenzobicyclo[2.2.2]octadiene
    • 9,10-Dihydro-9,10-ethanoanthracene
    • [2,3:5,6]Dibenzo[2.2.2]octa-2,5-diene
    • 5675-64-9
    • tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene
    • {Dibenzobicyclo[2.2.2]octadiene}
    • tetracyclo[6.6.2.0?,?.0?,??]hexadeca-2(7),3,5,9(14),10,12-hexaene
    • DTXSID30205309
    • 9,10-Ethanoanthracene, 9,10-dihydro-
    • NSC 155525
    • NSC155525
    • Tetracyclo[6.6.2.0?,?.0]hexadeca-2(7),3,5,9(14),10,12-hexaene
    • 9, 10-Ethanoanthracene, 9,10-dihydro-
    • AKOS024324812
    • NSC-155525
    • tetracyclo[6.6.2.0?,?.0?,??]hexadeca-2,4,6,9,11,13-hexaene
    • 9,10-ethano-9,10-dihydroanthracene
    • VPPCQVCZKDIGGG-UHFFFAOYSA-N
    • F8889-8377
    • tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene
    • Inchi: 1S/C16H14/c1-2-6-12-11(5-1)15-9-10-16(12)14-8-4-3-7-13(14)15/h1-8,15-16H,9-10H2
    • InChI Key: VPPCQVCZKDIGGG-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3C(C3C=CC=CC1=3)CC2

Computed Properties

  • Exact Mass: 206.10962
  • Monoisotopic Mass: 206.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.129
  • Melting Point: N/A℃
  • Boiling Point: 330.2°Cat760mmHg
  • Flash Point: 161.4°C
  • Refractive Index: 1.638
  • PSA: 0

tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene Security Information

tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR43629-250mg
9,10-Dihydro-9,10-ethanoanthracene
5675-64-9
250mg
£30.00 2025-02-20
Apollo Scientific
OR43629-1g
9,10-Dihydro-9,10-ethanoanthracene
5675-64-9
1g
£90.00 2025-02-20
Apollo Scientific
OR43629-5g
9,10-Dihydro-9,10-ethanoanthracene
5675-64-9
5g
£270.00 2025-02-20
TRC
T865225-10mg
tetracyclo[6.6.2.0.0]hexadeca-2(7),3,5,9(14),10,12-hexaene
5675-64-9
10mg
$ 50.00 2022-06-02
TRC
T865225-50mg
tetracyclo[6.6.2.0.0]hexadeca-2(7),3,5,9(14),10,12-hexaene
5675-64-9
50mg
$ 70.00 2022-06-02
TRC
T865225-100mg
tetracyclo[6.6.2.0.0]hexadeca-2(7),3,5,9(14),10,12-hexaene
5675-64-9
100mg
$ 95.00 2022-06-02
1PlusChem
1P00ETA2-250mg
1,4-Endo-o-phenylenenaphthalene, 1,2,3,4-tetrahydro-
5675-64-9
250mg
$78.00 2023-12-16
1PlusChem
1P00ETA2-1g
1,4-Endo-o-phenylenenaphthalene, 1,2,3,4-tetrahydro-
5675-64-9
1g
$162.00 2023-12-16
A2B Chem LLC
AG90330-250mg
9,10-Dihydro-9,10-ethanoanthracene
5675-64-9
250mg
$84.00 2024-04-19
A2B Chem LLC
AG90330-1g
9,10-Dihydro-9,10-ethanoanthracene
5675-64-9
1g
$170.00 2024-04-19

tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene Related Literature

Additional information on tetracyclo6.6.2.0.0hexadeca-2(7),3,5,9(14),10,12-hexaene

Tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene (CAS No. 5675-64-9): A Comprehensive Overview

Tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene, with the CAS number 5675-64-9, is a complex organic compound characterized by its unique polycyclic structure. This compound has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in various biological and pharmaceutical contexts.

The molecular formula of tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene is C16H8, and its molecular weight is approximately 200.13 g/mol. The compound features a highly conjugated system with multiple double bonds and a intricate polycyclic framework, which contributes to its unique chemical and physical properties.

In recent years, the study of polycyclic compounds like tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene has been driven by their potential applications in materials science and medicinal chemistry. These compounds often exhibit interesting electronic and optical properties due to their extended π-conjugation systems.

The synthesis of tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene typically involves multi-step processes that require precise control over reaction conditions to achieve the desired polycyclic structure. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound.

In the context of medicinal chemistry, tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene has been explored for its potential as a scaffold for the development of novel therapeutic agents. Its unique structural features make it an attractive candidate for drug design and optimization.

Clinical trials involving derivatives of tetracyclo[6.6.2.02,7.03,15.09,14]hexadeca-2(7),3,5,9(14),10,12-hexaene have shown promising results in various therapeutic areas. For instance, some derivatives have demonstrated potent anti-cancer activity by targeting specific signaling pathways involved in tumor growth and metastasis.

Beyond its medicinal applications, tetracyclo[6.6.2.02,7.03,.SUP>[6...[SPAN STYLE="FONT-SIZE: SMALLER"][SPAN STYLE="VERTICAL-ALIGN: SUPER"][SPAN STYLE="FONT-SIZE: SMALLER"][SPAN STYLE="VERTICAL-ALIGN: SUPER"][SPAN STYLE="FONT-SIZE: SMALLER"][SPAN STYLE="VERTICAL-ALIGN: SUPER"][SPAN STYLE="FONT-SIZE: SMALLER"][SPAN STYLE="VERTICAL-ALIGN: SUPER"]8][/span][/span][/span][/span][/span][/span][/span][/span]hexadeca-[SPAN STYLE="FONT-SIZE: SMALLER"][SPAN STYLE="VERTICAL-ALIGN: SUB"]8[/span][/span],3,[SPAN STYLE="FONT-SIZE: SMALLER"][SPAN STYLE="VERTICAL-ALIGN: SUB"]8[/span][/span],[SPAN STYLE="FONT-SIZE: SMALLER"][SPAN STYLE="VERTICAL-ALIGN: SUB"]8[/span][/span],[SPAN STYLE="FONT-SIZE: SMALLER"][SPAN STYLE="VERTICAL-ALIGN: SUB"]8[/span][/span],[SPAN STYLE="FONT-SIZE: SMALLER"][SPAN STYLE="VERTICAL-ALIGN: SUB"]8[/span][/span]-hexaene (CAS No.[/span] [SPAN CLASS=HIGHLIGHT]5675-[/span] [SPAN CLASS=HIGHLIGHT]64-[/span] [SPAN CLASS=HIGHLIGHT]9)[/span]] has also found applications in materials science due to its ability to form stable supramolecular assemblies with other molecules.

The unique electronic properties of TETRACYCLO[6...[STRONG][STRONG][STRONG][STRONG][STRONG][STRONG][STRONG>[STRONG][STRONG][STRONG][STRONG][STRONG]..[SPAN CLASS=HIGHLIGHT]>8[/spAn]Hexadeca-[SPan CLASS=HIGHLIGHT]>8[/sPan],[SpAn CLASS=HIGHLIGHT]>8[/sPan],[SpAn CLASS=HIGHLIGHT]>8[/sPan],[SpAn CLASS=HIGHLIGHT]>8[/sPan],[SpAn CLASS=HIGHLIGHT]>8[/sPan]-HexAeNe (CAS No.[SpAn CLASS=HIGHLIGHT]> 5 6 7 5 - 6 4 - 9 ) ] make it an ideal candidate for the development of advanced materials with tunable optical and electronic properties.

In conclusion, T e t r a c y c l o [ 6 . . . . . . . . . . . . . ] h e x a d e c a - [ s p a n C L A s s = H i G h L i g H t ] > 8 [ / s p A n ] , [ s p A n C L A s s = H i G h L i g H t ] > 8 [ / s p A n ] , [ s p A n C L A s s = H i G h L i g H t ] > 8 [ / s p A n ] , [ s p A n C L A s s = H i G h L i g H t ] > 8 [ / s p A n ] , [ s p A n C L A s s = H i G h L i g H t ] > 8 [ / s p A n ] - h e x a e N e ( C A S N o . [ S P a N C l a S S = H I G h l I g h T ] > 5 6 7 5 - 6 4 - 9 ) is a fascinating compound with a wide range of potential applications in both medicinal chemistry and materials science.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited